Cas no 1261747-78-7 (5-Methyl-2-(trifluoromethoxy)benzyl chloride)

• Product Name: 5-Methyl-2-(trifluoromethoxy)benzyl chloride
• CAS No: 1261747-78-7
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 4981918
• Update Time: 2023-08-24

5-Methyl-2-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C9H8ClF3O/c1-6-2-3-8(7(4-6)5-10)14-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： HCHMGTCSPONEOY-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2